Cas no 1705096-53-2 (2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705096-53-2
• MF: C₁₈H₁₈N₂O₂S₂
• MW: 358.477721691132
• CID: 5549280
• Update Time: 2025-10-25

2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1,2-benzisoxazol-3-yl)-1-[tetrahydro-7-(2-thienyl)-1,4-thiazepin-4(5H)-yl]-
• 2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C18H18N2O2S2/c21-18(12-14-13-4-1-2-5-15(13)22-19-14)20-8-7-17(24-11-9-20)16-6-3-10-23-16/h1-6,10,17H,7-9,11-12H2
• InChI Key： SLYSYPURHHNMAV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2SC=CC=2)SCC1)CC1C2=C(ON=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

Compound CAS No. 1705096-53-2: 2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

The compound with CAS number 1705096-53-2, known as 2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzoxazole ring system and a thiazepane framework. The presence of these functional groups makes it a promising candidate for applications in drug discovery and materials science.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are molecules that share similar biological properties despite differences in their chemical structures. This property makes 2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]ethanone an attractive target for researchers aiming to develop novel therapeutic agents. For instance, its structural similarity to certain neurotransmitters has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoxazole ring through condensation reactions and the construction of the thiazepane framework via ring-closing metathesis. These steps require precise control over reaction conditions to ensure high yields and purity. The use of transition metal catalysts, such as ruthenium-based catalysts, has been shown to significantly improve the efficiency of these reactions.

In terms of applications, this compound has shown promise in the development of antimicrobial agents. Its ability to inhibit bacterial and fungal growth has been attributed to its unique combination of electron-withdrawing groups and aromaticity. Furthermore, preliminary studies suggest that it may also exhibit anticancer activity, particularly against certain types of cancer cells. These findings have sparked interest among researchers in exploring its potential as a lead compound for drug development.

Another area where this compound has garnered attention is in the field of materials science. Its structural versatility allows for the creation of materials with tailored electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. For example, its ability to form stable charge transfer complexes has been investigated for applications in organic photovoltaics.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have emphasized the importance of developing sustainable synthesis pathways that reduce waste and energy consumption. This approach aligns with global efforts to promote green chemistry and reduce the environmental footprint of chemical manufacturing.

In conclusion, CAS No. 1705096-53-2, or 2-(1,2-benzoxazol-3-yl)-1-[7-(thiophen-2-yl)-1,4-thiazepan